(5Z)-5-(5-bromo-2-methoxybenzylidene)-2-(2-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one

• Molecular Formula: C18H11Br2N3O2S
• Molecular Weight: 493.2 g/mol
• IUPAC Name: (5Z)-5-[(5-bromo-2-methoxyphenyl)methylidene]-2-(2-bromophenyl)-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-one
• InChI: InChI=1S/C18H11Br2N3O2S/c1-25-14-7-6-11(19)8-10(14)9-15-17(24)23-18(26-15)21-16(22-23)12-4-2-3-5-13(12)20/h2-9H,1H3/b15-9-
• InChI Key: JKKGVHRDQKSNAN-DHDCSXOGSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=C\2/C(=O)N3C(=NC(=N3)C4=CC=CC=C4Br)S2
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=C2C(=O)N3C(=NC(=N3)C4=CC=CC=C4Br)S2

Description

• The compound’s systematic name is (5Z)-5-(5-bromo-2-methoxybenzylidene)-2-(2-bromophenyl)[1,3]thiazolo[3,2-b][1,2,4]triazol-6(5H)-one.
• It belongs to the class of thiazole-containing heterocycles.
• Thiazoles are five-membered rings containing sulfur and nitrogen atoms.
• This compound exhibits interesting biological and chemical properties due to its unique structure.

Preparation Methods

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Chemical Reactions Analysis

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Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The exact mechanism remains to be fully elucidated.
• It likely interacts with cellular components (e.g., enzymes, receptors) due to its structural features.
• Further studies are needed to understand its mode of action.

Comparison with Similar Compounds

Similar Compounds: